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Compound of Interest

Compound Name: 3-Bromo-2,4-dimethylaniline

Cat. No.: B1281310

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Bromo-2,4-dimethylaniline, a key
chemical intermediate. It covers its chemical and physical properties, safety and handling
guidelines, detailed experimental protocols for its synthesis, and its applications in various
fields, particularly in the synthesis of pharmaceuticals and other bioactive molecules.

Core Properties and Identification

3-Bromo-2,4-dimethylaniline, with the CAS number 66314-77-0, is a substituted aniline
derivative.[1][2] Its unique structure, featuring a bromine atom and two methyl groups on the
aniline ring, makes it a versatile building block in organic synthesis.[1]

Chemical and Physical Data

The fundamental properties of 3-Bromo-2,4-dimethylaniline are summarized in the table
below for easy reference.
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Property Value Source
CAS Number 66314-77-0 [1112]
Molecular Formula CsH10BrN [1]
Molecular Weight 200.08 g/mol [1]
IUPAC Name 3-bromo-2,4-dimethylaniline [1]

Colorless to pale yellow
Appearance _ . [1]
crystalline solid

Melting Point 47-47.5 °C [1]
Boiling Point 271.9 £ 35.0 °C (predicted) [1]
Density 1.424 + 0.06 g/cm3 (predicted) [1]
LogP 3.23 [1]

Safety and Handling

3-Bromo-2,4-dimethylaniline is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[3][4][5]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this chemical. All work should be conducted in a well-
ventilated fume hood.

Hazard Statements:

H302: Harmful if swallowed.[3][5]

H312: Harmful in contact with skin.[3][5]

H332: Harmful if inhaled.[3][5]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]
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Precautionary Statements:
e P261: Avoid breathing dust.[3][5]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[5]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Synthesis and Reactions

The primary route for the synthesis of 3-Bromo-2,4-dimethylaniline is through the electrophilic
bromination of 2,4-dimethylaniline.[1] The reactive amino group directs the incoming bromine to
the ortho and para positions. As the para position is already occupied by a methyl group,
bromination occurs at one of the ortho positions.

Experimental Protocol: Synthesis of 3-Bromo-2,4-
dimethylaniline

This protocol is a generalized procedure based on standard bromination reactions of anilines.
Materials:

e 2,4-Dimethylaniline

e Glacial Acetic Acid

e Bromine

e Sodium Hydroxide solution (10%)

e Sodium Sulfite solution (10%)
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» Diethyl Ether or Ethyl Acetate
e Anhydrous Magnesium Sulfate or Sodium Sulfate
Procedure:

o Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve 2,4-dimethylaniline in glacial acetic acid. Cool the solution to 0-5 °C in an ice bath.

e Bromination: Slowly add a solution of bromine in glacial acetic acid dropwise to the stirred
aniline solution. Maintain the temperature below 10 °C throughout the addition.

o Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting
material.

e Quenching: Pour the reaction mixture into a beaker of ice water. If any unreacted bromine
remains (indicated by a persistent orange/brown color), add a 10% sodium sulfite solution
dropwise until the color disappears.

o Neutralization: Neutralize the acidic solution by the slow addition of a 10% sodium hydroxide
solution until the pH is approximately 8-9. A precipitate of the crude product should form.

o Extraction: Extract the product from the aqueous mixture with diethyl ether or ethyl acetate (3
x 50 mL).

e Washing and Drying: Combine the organic extracts and wash with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent and remove the solvent under reduced pressure using
a rotary evaporator. The crude product can be further purified by recrystallization from a
suitable solvent (e.g., ethanol/water or hexane) or by column chromatography on silica gel.
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Caption: Synthesis workflow for 3-Bromo-2,4-dimethylaniline.

Key Chemical Reactions

3-Bromo-2,4-dimethylaniline can undergo several types of reactions, making it a valuable
synthetic intermediate.

e Oxidation: The amino group can be oxidized to form nitroso or quinone compounds using
strong oxidizing agents.[1]

» Reduction: The aromatic ring can be reduced to a cyclohexylamine derivative under high
pressure hydrogenation with a suitable catalyst.[1]

» Substitution: The bromine atom can be replaced by various nucleophiles through transition-
metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the
introduction of a wide range of functional groups.[1] The amino group can also undergo
reactions such as acylation or diazotization.
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Caption: Key reaction pathways of 3-Bromo-2,4-dimethylaniline.

Applications in Research and Development

The unique substitution pattern of 3-Bromo-2,4-dimethylaniline enhances its reactivity and
makes it a valuable intermediate in several industrial and research applications.[1]

o Pharmaceutical Synthesis: It serves as a crucial building block for the synthesis of more
complex molecules with potential biological activity.[6] The bromo- and amino- functionalities
allow for sequential modifications to build diverse molecular scaffolds for drug discovery
programs.

e Agrochemical Industry: This compound is used as an intermediate in the production of
various agrochemicals, including pesticides and herbicides.[6]

» Materials Science: It is employed in the development of functional materials such as dyes
and polymers, where its structure contributes to the desired chemical and physical properties
of the final product.[1][6]

e Biochemical Research: 3-Bromo-2,4-dimethylaniline and its derivatives are used as
research tools to study biological processes. For instance, they have been shown to interact
with enzymes like Cytochrome P450 and can influence cell signaling pathways, making them
useful for studying metabolic processes and drug interactions.[1]

This guide provides a foundational understanding of 3-Bromo-2,4-dimethylaniline for
professionals in chemical and pharmaceutical research. Its versatile reactivity and established
synthetic routes ensure its continued importance as a key chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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